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Compound of Interest

Compound Name: 1-Iodo-1-octyne

CAS No.: 81438-46-2

Cat. No.: B8640996

Get Quote

Executive Summary: The Diagnostic Shift
Audience: Synthetic Chemists, Medicinal Chemists, and Spectroscopists.

In the synthesis of 1-iodo-1-octyne (

) from 1-octyne, Infrared (IR) spectroscopy serves as the primary, rapid-response validation
tool. The transformation involves the substitution of the acetylenic proton (

C-H) with an iodine atom.

The "Go/No-Go" Decision metric is defined by two simultaneous events:

The Silencing: Complete disappearance of the sharp

stretch (~3313 cm⁻¹).

The Shift: Migration and intensification of the

triple bond stretch from ~2119 cm⁻¹ to the 2160–2190 cm⁻¹ region.
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This guide provides a rigorous spectral comparison and a self-validating synthesis protocol to

ensure high-purity isolation of this critical cross-coupling intermediate.

Spectral Fingerprint Analysis[1][2][3][4][5][6]
The following data compares the starting material (1-Octyne) with the product (1-Iodo-1-
octyne). All values are reported in wavenumbers (cm⁻¹).

Table 1: Comparative IR Peak Assignments
Vibrational Mode

1-Octyne
(Precursor)

1-Iodo-1-Octyne
(Product)

Diagnostic Status

Stretch
3313 cm⁻¹ (Strong,

Sharp)
ABSENT

Primary

ConfirmationPresence

indicates incomplete

reaction.

Stretch 2119 cm⁻¹ (Weak)
2160 – 2190 cm⁻¹

(Medium-Strong)

Secondary

ConfirmationShift due

to mass effect &

dipole change.

Stretch N/A ~500 – 600 cm⁻¹

Fingerprint

RegionOften requires

Far-IR to resolve

clearly.

C-H Stretch 2850 – 2960 cm⁻¹ 2850 – 2960 cm⁻¹

Non-

DiagnosticRemains

unchanged (alkyl

chain).

Bend ~1466 cm⁻¹ ~1465 cm⁻¹ Non-Diagnostic

Technical Insight: The Dipole Moment Effect
1-Octyne: The

bond is weakly polar, leading to a low-intensity absorption at 2119 cm⁻¹.
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1-Iodo-1-octyne: The introduction of the Iodine atom induces a significant dipole moment

along the alkyne axis. This increases the change in dipole moment during vibration (

), resulting in a stronger and distinctly shifted absorption band in the 2160–2190 cm⁻¹ range.

Experimental Protocol: Synthesis & Validation
Methodology: Silver-Catalyzed Iodination (NIS/AgNO3) Rationale: This protocol is selected for

its mild conditions, high functional group tolerance, and minimal byproduct formation compared

to strong base (n-BuLi) methods.

Phase A: The Reaction Workflow

1-Octyne
(1.0 equiv)

Acetonitrile (MeCN)
Room Temp, 2-4h

NIS (1.1 equiv)
AgNO3 (0.1 equiv)

Filtration (Remove Ag)
Extraction (Et2O/Water)

TLC Check 1-Iodo-1-Octyne
(Pale Yellow Oil)

Concentration

Click to download full resolution via product page

Figure 1: Reaction pathway for the Ag(I)-catalyzed iodination of terminal alkynes.

Phase B: Step-by-Step Procedure
Setup: To a stirred solution of 1-octyne (1.0 mmol) in acetonitrile (MeCN, 3-5 mL) is added

Silver Nitrate (AgNO3) (0.1 mmol, 10 mol%).

Addition:N-Iodosuccinimide (NIS) (1.1 mmol) is added in one portion. Note: Protect from light

to prevent iodine radical decomposition.

Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (Hexanes). The starting

material spot (

) should disappear, replaced by a slightly less polar product spot.

Workup:
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Filter the mixture through a short pad of silica or Celite to remove silver salts.

Dilute filtrate with diethyl ether (

) and wash with water (

) to remove succinimide byproduct.

Dry organic layer over

, filter, and concentrate under reduced pressure.

Purification: If necessary, purify via flash column chromatography (100% Hexanes). 1-

iodoalkynes can be unstable on silica; use neutral alumina if degradation is observed.

Quality Control & Troubleshooting
Self-Validating Purity Check
Before using the product in sensitive cross-coupling (e.g., Cadiot-Chodkiewicz or Sonogashira),

perform this 3-point check:

IR Check: Is the 3313 cm⁻¹ peak completely gone?

If present: Reaction is incomplete. Resubmit to reaction conditions with fresh NIS.

Color Check: Product should be a clear to pale yellow oil.

If dark brown/purple: Free iodine (

) is present. Wash with 10%

(sodium thiosulfate) solution.

Stability Check: 1-iodoalkynes are light-sensitive. Store at -20°C in the dark, preferably over

Copper wire to stabilize.

Common Contaminants
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Succinimide: Shows broad N-H stretch ~3100-3400 cm⁻¹ and strong C=O peaks ~1700-

1780 cm⁻¹. Remedy: Additional water washes.

1,3-Diyne (Homocoupling): If oxygen is present, 1-octyne may dimerize to 7,9-

hexadecadiyne. This shows a different C≡C pattern and lacks the C-I activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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